Cas no 2229327-19-7 (O-{[1-(2,4,6-trimethylphenyl)cyclopropyl]methyl}hydroxylamine)

• Product Name: O-{[1-(2,4,6-trimethylphenyl)cyclopropyl]methyl}hydroxylamine
• CAS No: 2229327-19-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6282063
• PubChem ID: 165710352
• Update Time: 2025-06-11

O-{[1-(2,4,6-trimethylphenyl)cyclopropyl]methyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2229327-19-7
• EN300-1825183
• O-{[1-(2,4,6-trimethylphenyl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C13H19NO/c1-9-6-10(2)12(11(3)7-9)13(4-5-13)8-15-14/h6-7H,4-5,8,14H2,1-3H3
• InChI Key： DHCOXCQXPMVHER-UHFFFAOYSA-N
• SMILES： O(CC1(C2C(C)=CC(C)=CC=2C)CC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{[1-(2,4,6-trimethylphenyl)cyclopropyl]methyl}hydroxylamine

Research Briefing on O-{[1-(2,4,6-trimethylphenyl)cyclopropyl]methyl}hydroxylamine (CAS: 2229327-19-7)

O-{[1-(2,4,6-trimethylphenyl)cyclopropyl]methyl}hydroxylamine (CAS: 2229327-19-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylmethyl-hydroxylamine moiety and a 2,4,6-trimethylphenyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, biochemical properties, and potential pharmacological applications, making it a subject of significant interest among researchers.

The synthesis of O-{[1-(2,4,6-trimethylphenyl)cyclopropyl]methyl}hydroxylamine involves a multi-step process that includes the formation of the cyclopropyl ring and subsequent functionalization with the hydroxylamine group. The compound's stability and reactivity have been extensively studied, with findings indicating its suitability for further derivatization and incorporation into larger molecular frameworks. Its structural features suggest potential interactions with biological targets, particularly enzymes involved in oxidative stress and inflammation pathways.

Recent research has explored the compound's role as a potential inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. Preliminary in vitro studies have demonstrated its ability to modulate HDAC activity, leading to altered gene expression and cellular differentiation. These findings highlight its potential as a lead compound for the development of new epigenetic therapies. Additionally, its prodrug potential has been investigated, with studies showing that it can be metabolized to release active hydroxylamine derivatives in vivo.

Further investigations into the pharmacokinetics and toxicology of O-{[1-(2,4,6-trimethylphenyl)cyclopropyl]methyl}hydroxylamine are underway, with early results suggesting favorable bioavailability and low toxicity profiles. These properties, combined with its modular synthetic accessibility, position it as a versatile scaffold for drug discovery. Future research directions may include the optimization of its pharmacological properties and the exploration of its applications in targeted drug delivery systems.

In conclusion, O-{[1-(2,4,6-trimethylphenyl)cyclopropyl]methyl}hydroxylamine (CAS: 2229327-19-7) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.